Cas no 872994-43-9 (N-2-(6-{(pyridin-2-yl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide)

• Product Name: N-2-(6-{(pyridin-2-yl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide
• CAS No: 872994-43-9
• MF: C₂₀H₁₈N₆OS
• MW: 390.461521625519
• CID: 5508682
• Update Time: 2025-07-09

N-2-(6-{(pyridin-2-yl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[2-[6-[(2-pyridinylmethyl)thio]-1,2,4-triazolo[4,3-b]pyridazin-3-yl]ethyl]-
• N-2-(6-{(pyridin-2-yl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide

• Inchi： 1S/C20H18N6OS/c27-20(15-6-2-1-3-7-15)22-13-11-18-24-23-17-9-10-19(25-26(17)18)28-14-16-8-4-5-12-21-16/h1-10,12H,11,13-14H2,(H,22,27)
• InChI Key： GLVHPBCEHYHDHN-UHFFFAOYSA-N
• SMILES： C(NCCC1N2C(=NN=1)C=CC(SCC1=NC=CC=C1)=N2)(=O)C1=CC=CC=C1

Additional information on N-2-(6-{(pyridin-2-yl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide

Comprehensive Overview of N-2-(6-{(pyridin-2-yl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide (CAS No. 872994-43-9)

N-2-(6-{(pyridin-2-yl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide (CAS No. 872994-43-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of triazolopyridazine derivatives, which are known for their diverse biological activities. Researchers and industry professionals are increasingly interested in this molecule for its potential role in drug discovery and development.

The molecular structure of N-2-(6-{(pyridin-2-yl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide incorporates several pharmacologically relevant moieties, including a pyridinylmethylsulfanyl group and a benzamide substituent. These structural elements contribute to its potential as a bioactive compound, particularly in the context of enzyme inhibition and receptor modulation. Recent studies have explored its interactions with various biological targets, making it a subject of interest in medicinal chemistry.

One of the key reasons for the growing interest in CAS No. 872994-43-9 is its potential application in addressing current healthcare challenges. For instance, researchers are investigating its role in modulating pathways related to inflammation and immune response, which are highly relevant in the context of autoimmune diseases and chronic inflammatory conditions. The compound's ability to interact with specific protein targets makes it a promising candidate for further preclinical studies.

From a synthetic chemistry perspective, N-2-(6-{(pyridin-2-yl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide presents interesting challenges and opportunities. The presence of both sulfur and nitrogen heterocycles in its structure allows for diverse chemical modifications, enabling researchers to fine-tune its properties for specific applications. This adaptability is particularly valuable in drug development, where small structural changes can significantly impact bioavailability and efficacy.

The commercial potential of CAS No. 872994-43-9 is also noteworthy. As pharmaceutical companies increasingly focus on targeted therapies, compounds with well-defined biological activities, such as this one, are in high demand. Market analysts predict growth in the segment of triazolopyridazine-based compounds, driven by their versatility in addressing various therapeutic areas. This compound's unique structure positions it well within this emerging market segment.

Quality control and characterization of N-2-(6-{(pyridin-2-yl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide are critical aspects of its research and potential commercialization. Advanced analytical techniques, including HPLC, mass spectrometry, and NMR spectroscopy, are typically employed to ensure purity and verify structural integrity. These quality assurance measures are essential for researchers who require high-purity compounds for their investigations.

In the context of intellectual property, CAS No. 872994-43-9 has been the subject of several patent applications, reflecting its potential value in pharmaceutical development. The compound's novel structure and demonstrated biological activities make it an attractive candidate for proprietary drug formulations. This patent activity also indicates the competitive landscape surrounding similar chemical entities in the pharmaceutical industry.

Environmental and safety considerations for N-2-(6-{(pyridin-2-yl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide are important aspects of its handling and use. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with this compound. Researchers should consult relevant safety data sheets and implement appropriate containment measures during experimental procedures.

The future research directions for CAS No. 872994-43-9 are likely to focus on expanding its therapeutic potential. Areas of particular interest include its possible applications in neurological disorders, given the increasing prevalence of conditions like Alzheimer's disease and Parkinson's disease. Additionally, its potential as an anticancer agent warrants further investigation, especially in the context of targeted therapies that minimize side effects.

For researchers and procurement specialists seeking N-2-(6-{(pyridin-2-yl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide, it's important to work with reputable suppliers who can provide comprehensive analytical data and documentation. The compound's specialized nature requires suppliers with expertise in handling and characterizing complex organic molecules to ensure research quality and reproducibility.

In summary, CAS No. 872994-43-9 represents an intriguing chemical entity with significant potential in pharmaceutical research and development. Its unique structural features, combined with emerging biological data, position it as a compound worthy of continued investigation. As research progresses, we may see this molecule play an important role in addressing various medical challenges, contributing to the advancement of modern therapeutics.